2,6-Difluoro-3-(methylsulfonyl)benzoic acid

• IUPAC Name: 2,6-difluoro-3-methylsulfonylbenzoic acid
• InChI: InChI=1S/C8H6F2O4S/c1-15(13,14)5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: IZGWQDLOGJHGFQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C(=C(C=C1)F)C(=O)O)F
• Molecular Formula: C8H6F2O4S
• Molecular Weight: 236.19 g/mol

Description

“2,6-Difluoro-3-(methylsulfonyl)benzoic acid” is a chemical compound with the molecular formula C8H6F2O4S. It is a derivative of benzoic acid, which has been substituted with two fluorine atoms at positions 2 and 6, and a methylsulfonyl group at position 3.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, methyl 2,6-difluorobenzoate can be synthesized from 2,6-difluorobenzoic acid via esterification with methanol. Another study reported the synthesis of organotin(IV) complexes derived from 2,6-difluoro-3-(propylsulfonamido)benzoic acid.

Molecular Structure Analysis

The molecular structure of “2,6-Difluoro-3-(methylsulfonyl)benzoic acid” can be represented by the InChI code 1S/C9H8F2O2S/c1-13-9(12)7-5(10)3-4-6(14-2)8(7)11/h3-4H,1-2H3. This indicates the presence of a benzoic acid core with fluorine and methylsulfonyl substituents.

Scientific Research Applications

Pharmaceutical Research

2,6-Difluoro-3-methanesulfonylbenzoic acid: is utilized in pharmaceutical research as a building block for the synthesis of more complex molecules. .

Analytical Chemistry

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Synthesis routes and methods

Procedure details

A suspension of 18 mmol sodium carbonate and 9 mmol 2,6-Difluoro-3-sulfino-benzoic acid in 30 ml of methanol was stirred at room temperature for 30 min, then heated to 60° C. 24 mmol of methyl iodide were added and the reaction mixture heated overnight at 60° C. The reaction mixture was diluted with water and extracted with ethyl acetate. The organic phase was discarded and the aqueous phase acidified by addition of concentrated hydrochloric acid. Extraction with ethyl acetate yielded the title compound as a slightly brownish solid. MS (m/e): 235.1 (M−H, 16%)